Cas no 1955499-52-1 (N-Methyl-2-((5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride)

• Product Name: N-Methyl-2-((5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride
• CAS No: 1955499-52-1
• MF: C₉H₁₄ClN₅O
• MW: 243.693359851837
• MDL: MFCD28125926
• CID: 5048418
• PubChem ID: 86262301
• Update Time: 2025-06-14

N-Methyl-2-((5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-((5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride
• N-methyl-2-[(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy]ethanamine;hydrochloride
• N-Methyl-2-((5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride

• MDL： MFCD28125926
• Inchi： 1S/C9H13N5O.ClH/c1-7-5-8(15-4-3-10-2)14-9(13-7)11-6-12-14;/h5-6,10H,3-4H2,1-2H3;1H
• InChI Key： RYMMIHFVIBTRIA-UHFFFAOYSA-N
• SMILES： Cl.O(CCNC)C1=CC(C)=NC2=NC=NN12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 203
• Topological Polar Surface Area: 64.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on N-Methyl-2-((5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride

Comprehensive Overview of N-Methyl-2-((5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride (CAS 1955499-52-1)

The compound N-Methyl-2-((5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride (CAS 1955499-52-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate chemical architecture, featuring a [1,2,4]triazolo[1,5-a]pyrimidine core, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with enzymes and receptors in novel ways.

In recent years, the demand for heterocyclic compounds like N-Methyl-2-((5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride has surged due to their versatility in drug discovery. The triazolopyrimidine scaffold, in particular, is known for its role in designing inhibitors targeting inflammatory and metabolic disorders. This aligns with current trends in precision medicine, where molecules with high selectivity and low toxicity are prioritized. The hydrochloride salt form further enhances its solubility, making it suitable for formulation studies.

One of the most frequently searched questions in scientific databases revolves around the synthesis and mechanism of action of CAS 1955499-52-1. Studies suggest that the compound’s efficacy stems from its ability to bind to adenosine receptors or kinase enzymes, though detailed pharmacological profiles are still under investigation. This ambiguity has spurred debates in online forums, with researchers exploring its potential as a central nervous system (CNS) agent or an anti-proliferative compound. Such discussions highlight the growing intersection between computational chemistry and experimental validation in modern drug development.

From an industrial perspective, N-Methyl-2-((5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride is often discussed alongside green chemistry principles. Manufacturers are increasingly adopting sustainable synthesis routes to minimize waste and energy consumption, addressing environmental concerns raised by regulatory bodies. This compound’s stability under physiological conditions also makes it a subject of interest for drug delivery systems, particularly in nanotechnology-based formulations.

Another trending topic linked to CAS 1955499-52-1 is its potential role in personalized medicine. With advancements in genomics and proteomics, researchers are investigating how this molecule could be tailored to individual patient profiles. For instance, its triazolopyrimidine moiety might be optimized to target specific genetic mutations, a strategy gaining traction in oncology and rare disease research. Such applications are frequently highlighted in peer-reviewed journals and conferences, reflecting the compound’s relevance in cutting-edge science.

In summary, N-Methyl-2-((5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride (CAS 1955499-52-1) represents a multifaceted tool for both academic and industrial research. Its structural complexity, combined with emerging applications in targeted therapy and sustainable chemistry, ensures its continued prominence in scientific discourse. As investigations progress, this compound may well become a cornerstone in the development of next-generation therapeutics.